Cas no 267410-86-6 (N-(3-Oxopropyl)-carbamic Acid 9H-Fluoren-9-ylmethyl Ester)

• Product Name: N-(3-Oxopropyl)-carbamic Acid 9H-Fluoren-9-ylmethyl Ester
• CAS No: 267410-86-6
• MF: C₁₈H₁₇NO₃
• MW: 295.332484960556
• CID: 2838573
• PubChem ID: 11277844
• Update Time: 2025-05-21

N-(3-Oxopropyl)-carbamic Acid 9H-Fluoren-9-ylmethyl Ester Chemical and Physical Properties

Names and Identifiers

• N-(3-Oxopropyl)-carbamic Acid 9H-Fluoren-9-ylmethyl Ester
• MFCD28053619
• Carbamic acid, N-(3-oxopropyl)-, 9H-fluoren-9-ylmethyl ester
• Carbamic acid, (3-oxopropyl)-, 9H-fluoren-9-ylmethyl ester
• MFCD12031772
• DTXSID20461018
• DB-110708
• 3-oxo-propyl-carbamic acid 9H-fluoren-9-ylmethyl ester
• 3-(N-fmoc)aminopropionaldehyde
• SCHEMBL1893763
• QIKCWSXCDBLUCW-UHFFFAOYSA-N
• F96686
• (9H-FLUOREN-9-YL)METHYL N-(3-OXOPROPYL)CARBAMATE
• (9H-fluoren-9-yl)methyl (3-oxopropyl)carbamate
• 267410-86-6
• Fmoc-beta-Ala-Wang Resin (100-200mesh, 1% DVB)
• (3-oxo-propyl)-carbamic acid 9H-fluoren-9-ylmethyl ester
• SKA41086
• FF111661
• Fmoc-beta-Ala-Wang resin (200-400 mesh)
• DTXCID80411837

• Inchi： 1S/C18H17NO3/c20-11-5-10-19-18(21)22-12-17-15-8-3-1-6-13(15)14-7-2-4-9-16(14)17/h1-4,6-9,11,17H,5,10,12H2,(H,19,21)
• InChI Key： QIKCWSXCDBLUCW-UHFFFAOYSA-N
• SMILES： O(C(NCCC=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 295.12084340g/mol
• Monoisotopic Mass: 295.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 55.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on N-(3-Oxopropyl)-carbamic Acid 9H-Fluoren-9-ylmethyl Ester

N-(3-Oxopropyl)-carbamic Acid 9H-Fluoren-9-ylmethyl Ester (CAS 267410-86-6): A Comprehensive Overview

N-(3-Oxopropyl)-carbamic Acid 9H-Fluoren-9-ylmethyl Ester (CAS 267410-86-6) is a specialized fluorenylmethyloxycarbonyl (Fmoc) protected compound that has gained significant attention in the field of peptide synthesis and organic chemistry. This compound, often referred to as Fmoc-3-oxopropylcarbamate, serves as a crucial building block in the preparation of various bioconjugates and pharmaceutical intermediates.

The molecular structure of N-(3-Oxopropyl)-carbamic Acid 9H-Fluoren-9-ylmethyl Ester features a reactive 3-oxopropyl group attached to the Fmoc-protected carbamate moiety. This unique combination makes it particularly valuable for click chemistry applications and site-specific modifications in drug development. Recent studies highlight its growing importance in the development of targeted drug delivery systems, a hot topic in current biopharmaceutical research.

In practical applications, CAS 267410-86-6 demonstrates excellent stability under standard peptide coupling conditions, making it ideal for solid-phase peptide synthesis (SPPS). Its Fmoc group can be selectively removed under mild basic conditions, allowing for sequential assembly of complex molecules. This property aligns perfectly with the increasing demand for precision medicine and personalized therapeutics, which are currently dominating scientific discussions.

The synthesis of N-(3-Oxopropyl)-carbamic Acid 9H-Fluoren-9-ylmethyl Ester typically involves the reaction of 3-aminopropionaldehyde with Fmoc-Cl under controlled conditions. The resulting compound shows excellent purity profiles when analyzed by HPLC and mass spectrometry, meeting the stringent requirements of modern pharmaceutical manufacturing. These analytical characteristics are particularly relevant given the current industry focus on quality by design (QbD) principles.

From a commercial perspective, CAS 267410-86-6 has seen growing demand in the contract research organization (CRO) market, especially for projects involving antibody-drug conjugates (ADCs). Its ability to introduce reactive aldehyde functionalities into peptide chains makes it invaluable for creating biocompatible linkers, a key component in next-generation cancer therapeutics. This application directly addresses one of the most searched topics in medical chemistry today.

Storage and handling of Fmoc-3-oxopropylcarbamate require standard precautions for amino acid derivatives. It should be kept in a cool, dry environment, protected from light and moisture. When working with this compound, researchers often inquire about optimal solvent systems for dissolution - with DMF and dichloromethane being the most commonly recommended options based on current literature.

The future outlook for N-(3-Oxopropyl)-carbamic Acid 9H-Fluoren-9-ylmethyl Ester appears promising, particularly in the context of emerging bioconjugation techniques. As the pharmaceutical industry continues to explore novel drug-targeting strategies, the demand for specialized Fmoc-protected building blocks like this compound is expected to grow significantly. Its compatibility with automated peptide synthesizers further enhances its appeal to researchers developing high-throughput screening platforms.

For analytical chemists, CAS 267410-86-6 presents interesting challenges in method development. The compound's UV activity (typical of Fmoc derivatives) allows for sensitive detection at 265-270 nm, while its mass spectral characteristics facilitate identification in complex mixtures. These properties make it particularly suitable for quality control applications in GMP manufacturing environments.

In conclusion, N-(3-Oxopropyl)-carbamic Acid 9H-Fluoren-9-ylmethyl Ester represents a versatile tool in modern synthetic chemistry. Its unique structural features and reliable performance characteristics position it as a valuable asset in both academic research and industrial applications. As the scientific community continues to explore advanced therapeutic modalities, compounds like this will undoubtedly play an increasingly important role in shaping the future of medicinal chemistry and drug discovery.